Cas no 1046781-31-0 (3,6-Difluoro-2-methylphenol)

• Product Name: 3,6-Difluoro-2-methylphenol
• CAS No: 1046781-31-0
• MF: C₇H₆F₂O
• MW: 144.118749141693
• MDL: MFCD18394890
• CID: 4963101
• PubChem ID: 66721696
• Update Time: 2026-02-27

3,6-Difluoro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3,6-difluoro-2-methylphenol
• 3,6-Difluoro-2-hydroxytoluene
• 3,6-Difluoro-2-methylphenol

• MDL： MFCD18394890
• Inchi： 1S/C7H6F2O/c1-4-5(8)2-3-6(9)7(4)10/h2-3,10H,1H3
• InChI Key： BXXLPQAJSYWNDV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C)O)F

Computed Properties

• Exact Mass: 144.03867113 g/mol
• Monoisotopic Mass: 144.03867113 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.12
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 3,6-Difluoro-2-methylphenol

3,6-Difluoro-2-methylphenol (CAS No. 1046781-31-0): An Overview of Its Properties and Applications

3,6-Difluoro-2-methylphenol (CAS No. 1046781-31-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring with two fluorine atoms at the 3 and 6 positions and a methyl group at the 2 position, which imparts distinct physical and chemical properties.

The molecular formula of 3,6-Difluoro-2-methylphenol is C₈H₆F₂O, and its molecular weight is approximately 154.13 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 75-77°C, and it has a boiling point of approximately 240°C at standard atmospheric pressure.

The presence of fluorine atoms in the structure of 3,6-Difluoro-2-methylphenol significantly influences its chemical reactivity and biological properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can enhance the acidity of the phenolic hydroxyl group. This property makes 3,6-Difluoro-2-methylphenol an excellent starting material for the synthesis of various functionalized derivatives, including esters, ethers, and amides.

In the pharmaceutical industry, 3,6-Difluoro-2-methylphenol has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its potential as a building block for the development of new antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 3,6-difluoro-2-methylphenol-based compounds that exhibited potent antiviral activity against influenza A virus. These compounds were found to inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, 3,6-Difluoro-2-methylphenol has also been investigated for its potential as an anticancer agent. Research published in the European Journal of Medicinal Chemistry in 2020 described the synthesis and evaluation of several derivatives of 3,6-difluoro-2-methylphenol. These derivatives demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation.

In materials science, 3,6-Difluoro-2-methylphenol has found applications in the development of advanced functional materials. Its unique electronic properties make it suitable for use in organic electronics and optoelectronics. For example, a study published in Advanced Materials in 2019 reported the use of 3,6-difluoro-2-methylphenol-based polymers as active layers in organic photovoltaic devices. These polymers exhibited high charge carrier mobility and improved photovoltaic performance compared to traditional materials.

The synthetic versatility of 3,6-Difluoro-2-methylphenol has also made it an attractive target for researchers interested in developing new synthetic methodologies. Recent advances in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, a study published in Organic Letters in 2018 described a palladium-catalyzed direct fluorination method that allowed for the facile preparation of 3,6-difluoro-2-methylphenol. This method not only improved yield but also reduced environmental impact by minimizing waste generation.

In conclusion, 3,6-Difluoro-2-methylphenol (CAS No. 1046781-31-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an invaluable building block for the development of novel functional materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.